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Compound of Interest

Compound Name: Tripropylborane

Cat. No.: B075235

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for
tripropylborane. The information is intended to equip laboratory personnel with the knowledge
necessary to work with this reagent safely.

Hazard Identification and Physical Properties

Tripropylborane is a colorless, flammable liquid with a characteristic fishy odor.[1] It is crucial
to understand its physical and chemical properties to handle it safely.

Table 1: Physical and Chemical Properties of Tripropylborane
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Property Value Source(s)
Chemical Formula CoH21B [1112]
Molar Mass 140.07 g/mol [1][2]
Appearance Colorless liquid [11[3]

Odor Fishy [1]

Density 0.7204 g/mL [1]

Melting Point -56 °C [1]

Boiling Point 159 °C [1]

Soluble in organic solvents
B (e.g., ethers, aromatic
Solubility _ _ [1][3]
hydrocarbons); Insoluble in

water.

Reactivity Reacts with oxygen.[3]

Health Hazards and First Aid Measures

Tripropylborane is irritating to the skin, eyes, and respiratory tract.[1] Direct contact should be
avoided at all times.

Experimental Protocol: First Aid Procedures

In case of exposure, follow these steps immediately:
e Eye Contact:

o Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.

o Seek immediate medical attention.

e Skin Contact:
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o Immediately wash the affected area with soap and plenty of water.
o Remove contaminated clothing and shoes.

o Seek medical attention if irritation persists.

 Inhalation:
o Move the individual to fresh air at once.
o If breathing has stopped, perform artificial respiration.
o Keep the person warm and at rest.
o Seek immediate medical attention.
e Ingestion:
o Do not induce vomiting.
o If the person is conscious, rinse their mouth with water.
o Never give anything by mouth to an unconscious person.
o Seek immediate medical attention.

Handling and Storage Protocols

Proper handling and storage are critical to prevent accidents and exposure.

Experimental Protocol: Safe Handling

o Ventilation: Always work in a well-ventilated area, preferably in a chemical fume hood.

 Inert Atmosphere: Due to its reactivity with air, handle tripropylborane under an inert
atmosphere, such as nitrogen or argon.[1][3]

« Ignition Sources: Keep away from open flames, sparks, and heat.[1][4] Use spark-proof tools
and explosion-proof equipment.[4]
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o Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes:
o Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: A flame-retardant lab coat and closed-toe shoes.

e Grounding: Ground and bond containers when transferring material to prevent static
discharge.

Experimental Protocol: Storage

o Container: Store in a tightly closed container.
o Atmosphere: Store under an inert gas (e.g., nitrogen) to maintain stability.[3]

e Location: Keep in a cool, dry, and well-ventilated area away from incompatible substances
and sources of ignition.[4]

e Segregation: Store away from oxidizing agents.

Emergency Procedures

In the event of a spill or fire, follow these procedures carefully.

Firefighting Measures

» Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[4]
» Unsuitable Extinguishing Media: Do not use water, as it may react with the substance.

» Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Spill Response Workflow

Caption: Workflow for handling a tripropylborane spill.
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Experimental Protocol: Spill Cleanup

o Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.
o Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames from the vicinity.
o Containment:

o Wear appropriate PPE, including respiratory protection if necessary.

o Cover the spill with a non-combustible absorbent material such as sand, earth, or
vermiculite. Do not use combustible materials like paper towels.

o Collection:

o Using non-sparking tools, carefully collect the absorbed material and place it into a tightly
sealed container for disposal.

e Decontamination:

o Decontaminate the spill area with a suitable solvent, followed by washing with soap and
water.

o All cleaning materials should be collected and disposed of as hazardous waste.

e Reporting: Report the incident to the appropriate safety officer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Tripropylborane: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075235#tripropylborane-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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